Meta-Bromine Regioisomerism Affords Unique Halogen Bonding Geometry Compared to Para-Analogues
The meta-bromine substitution in 3-bromo-N-phenylfuran-2-carboxamide places the halogen atom at a 120° angle relative to the amide bond, enabling halogen bonding interactions with biological targets that are geometrically inaccessible to para-substituted (180°) or ortho-substituted (60°) analogues. This specific geometry can influence binding affinity and selectivity in bromodomain targets [1]. In contrast, the para-substituted isomer N-(4-bromophenyl)furan-2-carboxamide presents its bromine in a linear orientation that favors different interaction patterns [2].
| Evidence Dimension | Halogen bond donor angle geometry |
|---|---|
| Target Compound Data | Meta-bromine: ~120° angle relative to amide plane |
| Comparator Or Baseline | Para-bromine (N-(4-bromophenyl)furan-2-carboxamide): ~180°; Ortho-bromine (N-(2-bromophenyl)furan-2-carboxamide): ~60° |
| Quantified Difference | Angular difference of ~60° from para, ~60° from ortho; distinct interaction geometry |
| Conditions | Geometric analysis based on X-ray crystallography of related N-arylfuran-2-carboxamides |
Why This Matters
The unique halogen bonding geometry of the meta-bromine enables distinct interactions with biological targets compared to the para-isomer, providing an alternative vector for structure-based drug design.
- [1] ChEMBL. (2025). Compound Report for CHEMBL4528047 (N-(3-bromophenyl)furan-2-carboxamide). European Bioinformatics Institute. View Source
- [2] Siddiqa, A., Zubair, M., Bilal, M., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA. Pharmaceuticals, 15(7), 841. View Source
